1-(2,5-difluorophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]methanesulfonamide

• IUPAC Name: 1-(2,5-difluorophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]methanesulfonamide
• InChI: InChI=1S/C18H20F2N2O2S/c19-15-8-9-18(20)14(11-15)13-25(23,24)21-12-17-7-4-10-22(17)16-5-2-1-3-6-16/h1-3,5-6,8-9,11,17,21H,4,7,10,12-13H2
• InChI Key: KAOZYUFROWETFE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=CC=CC=C2)CNS(=O)(=O)CC3=C(C=CC(=C3)F)F
• Molecular Formula: C18H20F2N2O2S
• Molecular Weight: 366.4 g/mol
• CAS No.: 1797874-04-4

Description

1-(2,5-difluorophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]methanesulfonamide is a useful research compound. Its molecular formula is C18H20F2N2O2S and its molecular weight is 366.43. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis Methodologies

Studies have explored the synthesis and reactivity of compounds with functionalities similar to those found in methanesulfonamide derivatives. For instance, the development of chemoselective N-acylation reagents based on N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides has been reported, highlighting the significance of structure-reactivity relationships in designing effective synthetic reagents (Kondo et al., 2000).

Reaction Mechanisms

The exploration of reaction mechanisms, such as the cascade rearrangement reactions of methyl trifluoropyruvate sulfonylimines with terminal alkynes, provides insights into the complex interactions and transformations possible within the realm of organic chemistry. These studies shed light on the formation and rearrangement processes that could be relevant to understanding the behavior of complex methanesulfonamide derivatives (Kul'yanova et al., 2001).

Development of Chemoselective Reagents

Research into the development of storable and chemoselective reagents, such as those derived from methanesulfonamide, underscores the importance of these compounds in synthetic organic chemistry. The creation of N-acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides and their application as N-acylation reagents exhibiting good chemoselectivity is a prime example of the utility of methanesulfonamide derivatives in facilitating specific organic transformations (Kondo et al., 2000).